Cas no 816449-70-4 (Methyl 2-fluoro-5-(hydroxymethyl)benzoate)

Methyl 2-fluoro-5-(hydroxymethyl)benzoate structure
816449-70-4 structure
Product Name:Methyl 2-fluoro-5-(hydroxymethyl)benzoate
CAS No:816449-70-4
MF:C9H9FO3
MW:184.164366483688
MDL:MFCD19381748
CID:1804137
PubChem ID:58663035
Update Time:2025-04-21

Methyl 2-fluoro-5-(hydroxymethyl)benzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-fluoro-5-(hydroxymethyl)benzoate
    • SureCN1264547
    • AKOS016007484
    • AK-78604
    • ANW-71532
    • CTK8C4302
    • 2-fluoro-5-hydroxymethyl-benzoic acid methyl ester
    • KB-68677
    • 4-Fluoro-3-(methoxycarbonyl)benzyl alcohol, [4-Fluoro-3-(methoxycarbonyl)phenyl]methanol
    • MFCD19381748
    • SCHEMBL14426335
    • Benzoic acid, 2-fluoro-5-(hydroxymethyl)-, methyl ester
    • METHYL 5-HYDROXYMETHYL-2-FLUOROBENZOATE
    • AKOS015991380
    • 816449-70-4
    • EF-0702
    • DB-087992
    • DTXSID201204396
    • MDL: MFCD19381748
    • Inchi: 1S/C9H9FO3/c1-13-9(12)7-4-6(5-11)2-3-8(7)10/h2-4,11H,5H2,1H3
    • InChI Key: FSVTUPRXRNTWFV-UHFFFAOYSA-N
    • SMILES: FC1C=CC(CO)=CC=1C(=O)OC

Computed Properties

  • Exact Mass: 184.05357231g/mol
  • Monoisotopic Mass: 184.05357231g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 46.5Ų

Methyl 2-fluoro-5-(hydroxymethyl)benzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M113720-50mg
Methyl 2-fluoro-5-(hydroxymethyl)benzoate
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$ 225.00 2022-06-04
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$ 370.00 2022-06-04
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$1624.08 2023-09-01
Alichem
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Methyl 2-fluoro-5-(hydroxymethyl)benzoate
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$2733.60 2023-09-01
Apollo Scientific
PC48437-250mg
Methyl 2-fluoro-5-(hydroxymethyl)benzoate
816449-70-4 96%
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£50.00 2025-02-21
Apollo Scientific
PC48437-1g
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£150.00 2025-02-21
Apollo Scientific
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£450.00 2025-02-21
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
F55310-1g
Methyl 2-fluoro-5-(hydroxymethyl)benzoate
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¥4612.0 2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
F55310-250mg
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